Cas no 104599-38-4 (3-Bromo-5-nitro-1H-pyrazole)
3-Bromo-5-nitro-1H-pyrazole structure
Product Name:3-Bromo-5-nitro-1H-pyrazole
CAS No:104599-38-4
MF:C3H2BrN3O2
MW:191.970879077911
CID:1085966
PubChem ID:86337823
Update Time:2025-09-27
3-Bromo-5-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-nitro-1H-pyrazole
- 104599-38-4
- 3-BROMO-5-NITRO-2H-PYRAZOLE
- 3-Bromo-5-nitropyrazole
- AKOS022184641
- SY275160
- DB-413704
- EN300-1915038
- SCHEMBL3582886
- 5-bromo-3-nitro-1H-pyrazole
- SCHEMBL10002534
- DB-366256
- STL588215
- CS-0456934
- 1208314-00-4
- MFCD23703002
- G61173
-
- Inchi： 1S/C3H2BrN3O2/c4-2-1-3(6-5-2)7(8)9/h1H,(H,5,6)
- InChI Key： XLDXGRUDPFLMDL-UHFFFAOYSA-N
- SMILES： BrC1C=C([N+](=O)[O-])NN=1
Computed Properties
- Exact Mass: 190.93306
- Monoisotopic Mass: 190.93304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 74.5Ų
Experimental Properties
- Density: 2.2±0.1 g/cm3
- Boiling Point: 369.7±22.0 °C at 760 mmHg
- Flash Point: 177.4±22.3 °C
- PSA: 71.82
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-Bromo-5-nitro-1H-pyrazole Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Bromo-5-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM280299-1g |
3-Bromo-5-nitro-1H-pyrazole |
104599-38-4 | 95% | 1g |
$678 | 2023-02-03 | |
| Enamine | EN300-1915038-0.05g |
3-bromo-5-nitro-1H-pyrazole |
104599-38-4 | 0.05g |
$959.0 | 2023-09-17 | ||
| Enamine | EN300-1915038-0.1g |
3-bromo-5-nitro-1H-pyrazole |
104599-38-4 | 0.1g |
$1005.0 | 2023-09-17 | ||
| Enamine | EN300-1915038-0.25g |
3-bromo-5-nitro-1H-pyrazole |
104599-38-4 | 0.25g |
$1051.0 | 2023-09-17 | ||
| Enamine | EN300-1915038-0.5g |
3-bromo-5-nitro-1H-pyrazole |
104599-38-4 | 0.5g |
$1097.0 | 2023-09-17 | ||
| Enamine | EN300-1915038-1.0g |
3-bromo-5-nitro-1H-pyrazole |
104599-38-4 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1915038-2.5g |
3-bromo-5-nitro-1H-pyrazole |
104599-38-4 | 2.5g |
$2240.0 | 2023-09-17 | ||
| Enamine | EN300-1915038-5.0g |
3-bromo-5-nitro-1H-pyrazole |
104599-38-4 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1915038-10.0g |
3-bromo-5-nitro-1H-pyrazole |
104599-38-4 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1915038-1g |
3-bromo-5-nitro-1H-pyrazole |
104599-38-4 | 1g |
$1142.0 | 2023-09-17 |
3-Bromo-5-nitro-1H-pyrazole Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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